Cas no 852436-66-9 (2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• CAS No: 852436-66-9
• MF: C₂₁H₁₈FN₅O₂S
• MW: 423.463325977325
• CID: 6364203
• PubChem ID: 18554164
• Update Time: 2025-07-24

2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• 2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-fluorophenyl)acetamide
• Acetamide, 2-[[3-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(2-fluorophenyl)-
• AKOS024595492
• 2-{[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide
• F0676-0740
• 2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• 852436-66-9

• Inchi： 1S/C21H18FN5O2S/c1-2-29-15-9-7-14(8-10-15)21-25-24-18-11-12-20(26-27(18)21)30-13-19(28)23-17-6-4-3-5-16(17)22/h3-12H,2,13H2,1H3,(H,23,28)
• InChI Key： SDZAEDLAKXNEOO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NN2C(C3=CC=C(OCC)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 423.11652417g/mol
• Monoisotopic Mass: 423.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide

Comprehensive Overview of 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 852436-66-9)

The compound 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS No. 852436-66-9) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a triazolopyridazine core with an ethoxyphenyl moiety and a fluorophenylacetamide side chain, making it a subject of interest in pharmaceutical and biochemical research. This compound's potential applications span drug discovery, enzyme inhibition studies, and targeted therapy development, aligning with current trends in precision medicine.

Recent advancements in small-molecule drug design have heightened interest in compounds like 852436-66-9, particularly for their potential as kinase inhibitors or GPCR modulators. Researchers are actively investigating its structure-activity relationship (SAR) to optimize bioavailability and target specificity. The presence of both sulfanyl and fluorophenyl groups suggests possible interactions with biological thiols and aromatic stacking phenomena, respectively—key considerations in modern computational chemistry and molecular docking simulations.

From a synthetic chemistry perspective, the 1,2,4-triazolo[4,3-b]pyridazine scaffold in CAS 852436-66-9 represents a privileged structure in medicinal chemistry. Its synthesis typically involves multi-step protocols including cyclocondensation and cross-coupling reactions, topics frequently searched by organic chemists. The compound's logP and H-bonding capacity—critical parameters in ADMET prediction—are currently under evaluation using advanced QSAR models, reflecting the growing demand for AI-driven drug property analysis.

In the context of personalized medicine, derivatives of 2-{3-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide are being explored for their potential in targeted protein degradation (PROTACs) and allosteric modulation. These cutting-edge therapeutic strategies dominate recent PubMed publications and conference proceedings, indicating strong academic and industrial interest. The compound's heterocyclic architecture also makes it a candidate for fluorescence labeling applications in bioimaging.

Analytical characterization of 852436-66-9 typically employs LC-MS, NMR spectroscopy, and X-ray crystallography—techniques frequently queried in chemical databases. Its stability under various pH conditions and photolytic behavior are subjects of ongoing preformulation studies, addressing industry needs for robust API development protocols. The ethoxyphenyl substituent in particular has drawn attention for its potential to influence metabolic stability, a hot topic in drug metabolism forums.

Emerging research directions include exploring CAS 852436-66-9 as a template for fragment-based drug discovery (FBDD), leveraging its balanced molecular weight and polarity. Computational studies using density functional theory (DFT) are elucidating its electronic properties, while cryo-EM techniques may reveal its binding modes with biological targets—methodologies trending in grant applications and high-impact journals.